6-Chloro-1-(3-methoxyphenyl)-1-oxohexane

• IUPAC Name: 6-chloro-1-(3-methoxyphenyl)hexan-1-one
• InChI: InChI=1S/C13H17ClO2/c1-16-12-7-5-6-11(10-12)13(15)8-3-2-4-9-14/h5-7,10H,2-4,8-9H2,1H3
• InChI Key: IBACJUGULGACOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)CCCCCCl
• Molecular Formula: C13H17ClO2
• DSSTOX Substance ID: DTXSID00443150
• Molecular Weight: 240.72 g/mol
• CAS RN: 258882-50-7

Description

6-Chloro-1-(3-methoxyphenyl)-1-oxohexane, also known as CMPOH, is a chemical compound that has been widely used in scientific research. This compound is a ketone that contains a chloro and a methoxy group attached to a hexane chain. The unique structure of CMPOH makes it an attractive compound for various scientific applications.

Scientific Research Applications

Organic Synthesis and Material Science Applications

1. Organometallic Complexes and Reactions Research involving organometallic complexes, such as ruthenium carbonyl cluster complexes with oxygen ligands, demonstrates the intricate reactions and potential applications of similar compounds in catalysis and material science. The study by Jeynes et al. (1994) explores the reactions between Ru3(CO)12 and methoxyphenol derivatives, leading to various ruthenium clusters with potential applications in catalysis and materials science Jeynes et al., 1994.

2. Photolysis of Nitroso-Compounds Gowenlock et al. (1974) provide detailed studies on the photolysis of chloro-nitroso compounds, offering insights into the behavior of such compounds under light exposure. This research could inform the photostability and photoreactivity of related chloro and methoxy functional groups, potentially applicable in developing light-sensitive materials Gowenlock et al., 1974.

3. Crystal Structure Analysis The crystal structure analysis of compounds with methoxyphenyl groups, as conducted by Chelli et al. (2016), can provide valuable information on the molecular configuration, stability, and potential intermolecular interactions of similar compounds. Such studies are fundamental in the development of new materials and understanding their properties Chelli et al., 2016.

Potential Applications in Biological Systems

4. Anti-inflammatory Properties and Fluorescent Probes Compounds with methoxyphenyl groups have been explored for their anti-inflammatory properties and as fluorescent probes, indicating potential applications in medicinal chemistry and bioimaging. The work by Balo et al. (2000) on methyl 6-(6-methoxy-2-naphthyl)-6-oxohexanoate highlights the multifaceted applications of these compounds, including studies on lipid bilayers in biological membranes Balo et al., 2000.